Cas no 97844-76-3 (4-(4-hydroxybutoxy)benzonitrile)
97844-76-3 structure
Product name:4-(4-hydroxybutoxy)benzonitrile
4-(4-hydroxybutoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-hydroxybutoxy)benzonitrile
- OFUJWNNYOYUHTA-UHFFFAOYSA-N
- 4-(4-cyanophenoxy)-1-butanol
- DB-331678
- SCHEMBL7959136
- 97844-76-3
-
- Inchi： InChI=1S/C11H13NO2/c12-9-10-3-5-11(6-4-10)14-8-2-1-7-13/h3-6,13H,1-2,7-8H2
- InChI Key： OFUJWNNYOYUHTA-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 191.094628657Da
- Monoisotopic Mass: 191.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 53.3Ų
4-(4-hydroxybutoxy)benzonitrile Related Literature
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Malti Bansal,Ritu Srivastava,C. Lal,M. N. Kamalasanan,L. S. Tanwar Nanoscale, 2009,1, 317-330
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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